Cas no 59594-64-8 (2-Bromo-6-fluorobenzenethiol)

2-Bromo-6-fluorobenzenethiol is a halogenated aromatic thiol compound with the molecular formula C₆H₄BrFS. This organosulfur reagent is characterized by the presence of both bromo and fluoro substituents on the benzene ring, adjacent to the thiol functional group. The compound is commonly employed as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its reactive thiol group allows for facile derivatization, while the halogen substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The electron-withdrawing effects of the bromo and fluoro groups also influence its reactivity, making it valuable for constructing complex heterocyclic frameworks. Proper handling under inert conditions is recommended due to the thiol's sensitivity to oxidation.
2-Bromo-6-fluorobenzenethiol structure
2-Bromo-6-fluorobenzenethiol structure
Product Name:2-Bromo-6-fluorobenzenethiol
CAS No:59594-64-8
MF:C6H4BrFS
MW:207.063363075256
MDL:MFCD18089292
CID:4655625
PubChem ID:21495120
Update Time:2025-05-21

2-Bromo-6-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-fluoro-benzenethiol
    • 2-Bromo-6-fluorothiophenol
    • Benzenethiol, 2-bromo-6-fluoro-
    • 2-Bromo-6-fluorobenzene-1-thiol
    • 2-Bromo-6-fluorobenzenethiol
    • MDL: MFCD18089292
    • Inchi: 1S/C6H4BrFS/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
    • InChI Key: QVIXOBKDCYASRR-UHFFFAOYSA-N
    • SMILES: C1(S)=C(F)C=CC=C1Br

Computed Properties

  • Exact Mass: 205.92011g/mol
  • Monoisotopic Mass: 205.92011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 1Ų

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Additional information on 2-Bromo-6-fluorobenzenethiol

Introduction to 2-Bromo-6-fluorobenzenethiol (CAS No. 59594-64-8)

2-Bromo-6-fluorobenzenethiol (CAS No. 59594-64-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique combination of bromine and fluorine substituents on a benzene ring, along with a thiol group, which imparts distinct chemical properties and reactivity profiles. In this article, we will delve into the structural features, synthesis methods, and potential applications of 2-Bromo-6-fluorobenzenethiol, highlighting recent advancements in the field.

The molecular structure of 2-Bromo-6-fluorobenzenethiol consists of a benzene ring with a bromine atom at the 2-position and a fluorine atom at the 6-position. The thiol group (-SH) is attached to the benzene ring at the 1-position. This arrangement of substituents provides a balance between electron-withdrawing and electron-donating effects, making the compound highly reactive in various chemical transformations. The presence of the thiol group also introduces redox properties, which can be exploited in redox-sensitive applications.

The synthesis of 2-Bromo-6-fluorobenzenethiol can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 6-fluorobenzenethiol using N-bromosuccinimide (NBS) in an appropriate solvent such as acetonitrile or dichloromethane. This reaction proceeds via an electrophilic aromatic substitution mechanism, where the bromine atom replaces a hydrogen atom on the benzene ring. Another approach involves the direct fluorination of 2-bromobenzenethiol using selective fluorinating agents like Selectfluor or N-fluorobenzenesulfonimide (NFSI). These methods offer high selectivity and yield, making them suitable for large-scale production.

In medicinal chemistry, 2-Bromo-6-fluorobenzenethiol has gained attention as a valuable building block for the synthesis of bioactive molecules. The presence of both bromine and fluorine substituents allows for fine-tuning of pharmacological properties such as lipophilicity, metabolic stability, and receptor binding affinity. For instance, recent studies have shown that derivatives of 2-Bromo-6-fluorobenzenethiol exhibit potent anti-inflammatory and anticancer activities. These derivatives can be designed to target specific biological pathways or receptors, making them promising candidates for drug development.

Beyond medicinal applications, 2-Bromo-6-fluorobenzenethiol has found utility in materials science, particularly in the development of functional polymers and nanomaterials. The thiol group can participate in thiol-ene click reactions, which are widely used for the synthesis of polymer networks with tunable properties. Additionally, the presence of bromine and fluorine substituents can influence the electronic and optical properties of these materials, making them suitable for applications in sensors, photovoltaics, and optoelectronics.

The unique reactivity profile of 2-Bromo-6-fluorobenzenethiol has also been exploited in synthetic organic chemistry for the construction of complex molecular architectures. For example, it can serve as a versatile starting material for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These reactions enable the formation of carbon-carbon or carbon-heteroatom bonds with high regioselectivity and stereoselectivity, facilitating the synthesis of intricate natural products and pharmaceutical intermediates.

In conclusion, 2-Bromo-6-fluorobenzenethiol (CAS No. 59594-64-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique combination of bromine, fluorine, and thiol functionalities provides a rich platform for chemical innovation and discovery. As research continues to advance in these fields, it is likely that new applications and derivatives of 2-Bromo-6-fluorobenzenethiol will emerge, further expanding its utility and impact.

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